Cas no 1241725-59-6 (Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate)

Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate is a fluorinated piperidine derivative featuring a Boc-protected amine and a hydroxymethyl functional group. This compound is valuable in medicinal chemistry and pharmaceutical research, serving as a versatile intermediate for the synthesis of bioactive molecules. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the hydroxymethyl group offers a handle for further derivatization. The Boc protection ensures selective reactivity during synthetic transformations. Its well-defined structure and functional group compatibility make it suitable for constructing complex scaffolds in drug discovery, particularly for CNS-targeted compounds and enzyme inhibitors. The compound is typically handled under standard laboratory conditions.

Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate structure

1241725-59-6 structure

Product Name:Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate

CAS No:1241725-59-6

MF:C₁₁H₂₀FNO₃

MW:233.279807090759

MDL:MFCD17015063

CID:2760354

PubChem ID:49761291

Update Time:2025-06-08

Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- TERT-BUTYL 3-FLUORO-5-(HYDROXYMETHYL)PIPERIDINE-1-CARBOXYLATE
- tert-butyl3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate
- 1-Boc-3-fluoro-piperidine-5-methanol
- SB12533
- 1,1-dimethylethyl 3-fluoro-5-(hydroxymethyl)-1-piperidinecarboxylate
- AKOS027254215
- 1241725-59-6
- ADBCBWSBSVSRHK-UHFFFAOYSA-N
- MFCD17015063
- SCHEMBL12527166
- DTXSID10678350
- AS-39108
- DB-222026
- CS-W001353
- Tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate
- MDL： MFCD17015063
- Inchi： 1S/C11H20FNO3/c1-11(2,3)16-10(15)13-5-8(7-14)4-9(12)6-13/h8-9,14H,4-7H2,1-3H3
- InChI Key： ADBCBWSBSVSRHK-UHFFFAOYSA-N
- SMILES： FC1CN(C(=O)OC(C)(C)C)CC(CO)C1

Computed Properties

Exact Mass: 233.14272166 g/mol
Monoisotopic Mass: 233.14272166 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 252
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 49.8
Molecular Weight: 233.28

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TRC	T204823-10mg	tert-Butyl 3-Fluoro-5-(hydroxymethyl)piperidine-1-carboxylate	1241725-59-6		10mg	$ 70.00	2022-06-03
TRC	T204823-50mg	tert-Butyl 3-Fluoro-5-(hydroxymethyl)piperidine-1-carboxylate	1241725-59-6		50mg	$ 250.00	2022-06-03
TRC	T204823-100mg	tert-Butyl 3-Fluoro-5-(hydroxymethyl)piperidine-1-carboxylate	1241725-59-6		100mg	$ 365.00	2022-06-03
Chemenu	CM318609-1g	tert-Butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate	1241725-59-6	95%+	1g	$700	2022-09-03
abcr	AB447768-100 mg	tert-Butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate; .	1241725-59-6		100MG	€208.40	2022-03-02
abcr	AB447768-250 mg	tert-Butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate; .	1241725-59-6		250MG	€384.80	2022-03-02
abcr	AB447768-500 mg	tert-Butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate; .	1241725-59-6		500MG	€620.00	2022-03-02
abcr	AB447768-1 g	tert-Butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate; .	1241725-59-6		1g	€914.00	2022-03-02
eNovation Chemicals LLC	D608699-100mg	tert-butyl 3-fluoro-5-(hydroxymethyl)piperidine-1-carboxylate	1241725-59-6	97%	100mg	$205	2024-05-23
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